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Compound of Interest

Compound Name:
2-Methylimidazo[1,2-b]pyridazin-6-

amine

Cat. No.: B129321 Get Quote

For Immediate Release

Shanghai, China – December 25, 2025 – In the intricate world of molecular sciences, a precise

understanding of a compound's structure and nomenclature is paramount for researchers,

scientists, and professionals in drug development. This technical brief provides a focused

examination of the chemical structure and the International Union of Pure and Applied

Chemistry (IUPAC) name for the heterocyclic compound 2-Methylimidazo[1,2-b]pyridazin-6-
amine.

Chemical Identity
Parameter Value

Common Name 2-Methylimidazo[1,2-b]pyridazin-6-amine

CAS Number 154704-35-5[1]

Chemical Formula C₇H₈N₄[1]

PubChem CID 10057651[1]

IUPAC Nomenclature
The formal IUPAC name for this compound is 2-methylimidazo[1,2-b]pyridazin-6-amine. This

systematic name precisely describes the molecular structure. The "imidazo[1,2-b]pyridazine"
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portion indicates a fused bicyclic system where an imidazole ring is fused to a pyridazine ring.

The numbering of this fused system dictates the positions of the substituents. A "methyl" group

(CH₃) is attached at position 2, and an "amine" group (NH₂) is located at position 6.

Molecular Structure
The core of 2-Methylimidazo[1,2-b]pyridazin-6-amine is a planar, bicyclic heteroaromatic

system. This structure is formed by the fusion of a five-membered imidazole ring and a six-

membered pyridazine ring. The nitrogen atoms in the pyridazine ring are at positions 1 and 2,

and the fusion with the imidazole ring occurs at the 1 and 2 positions of the imidazole and the

'b' face of the pyridazine.

The key structural features are:

Imidazo[1,2-b]pyridazine Core: A bicyclic aromatic system containing four nitrogen atoms.

Methyl Group (C2): A methyl substituent at the second position of the imidazo[1,2-

b]pyridazine ring system.

Amine Group (C6): An amino substituent at the sixth position of the bicyclic structure.

The connectivity of the atoms can be represented by the SMILES notation:

NC1=NN2C(C=C1)=NC(C)=C2.[2]

Below is a diagram illustrating the logical relationship of the components of the IUPAC name to

the chemical structure.
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IUPAC Name Components Chemical Structure Features
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Fig. 1: IUPAC Name to Structure Mapping

This guide provides the foundational chemical information for 2-Methylimidazo[1,2-
b]pyridazin-6-amine, which is essential for its accurate identification and use in research and

development contexts. Further studies would be required to elucidate its specific signaling

pathways or to develop detailed experimental protocols for its synthesis or application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. americanelements.com [americanelements.com]

2. 2460757-57-5|2-Methylimidazo[1,2-b]pyridazin-6-amine hydrochloride|BLD Pharm
[bldpharm.com]

To cite this document: BenchChem. [Unveiling the Molecular Architecture of 2-
Methylimidazo[1,2-b]pyridazin-6-amine]. BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b129321?utm_src=pdf-body-img
https://www.benchchem.com/product/b129321?utm_src=pdf-body
https://www.benchchem.com/product/b129321?utm_src=pdf-body
https://www.benchchem.com/product/b129321?utm_src=pdf-custom-synthesis
https://americanelements.com/154704-35-5-2-methylimidazo-1-2-b-pyridazin-6-amine
https://www.bldpharm.com/products/2460757-57-5.html
https://www.bldpharm.com/products/2460757-57-5.html
https://www.benchchem.com/product/b129321#2-methylimidazo-1-2-b-pyridazin-6-amine-chemical-structure-and-iupac-name
https://www.benchchem.com/product/b129321#2-methylimidazo-1-2-b-pyridazin-6-amine-chemical-structure-and-iupac-name
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129321?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b129321#2-methylimidazo-1-2-b-pyridazin-6-amine-
chemical-structure-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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